Cas no 2639423-72-4 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid
• CAS No: 2639423-72-4
• MF: C₂₄H₂₀N₂O₄
• MW: 400.426606178284
• CID: 5641123
• PubChem ID: 165899324
• Update Time: 2025-05-20

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782739
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid
• 2639423-72-4
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid

• Inchi： 1S/C24H20N2O4/c27-23(28)22-19-10-5-13-26(21(19)11-12-25-22)24(29)30-14-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-4,6-9,11-12,20H,5,10,13-14H2,(H,27,28)
• InChI Key： ZVLHTZLUDPGZAG-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CN=C(C(=O)O)C=2CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 400.14230712g/mol
• Monoisotopic Mass: 400.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid

1-{(9H-Fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid: A Comprehensive Overview

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid is a complex organic compound with the CAS registry number 2639423-72-4. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests that it is likely used as a building block in organic synthesis or as an intermediate in the development of pharmaceutical agents. Recent studies have highlighted its potential applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a naphthyridine ring system fused with a tetrahydro ring. The Fmoc group attached to the naphthyridine ring serves as a protective group for the carboxylic acid moiety. This protective functionality is particularly useful in peptide synthesis and other multi-step organic reactions where precise control over reactivity is essential. The Fmoc group can be selectively removed under specific conditions, making it an ideal choice for controlled deprotection in complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the naphthyridine core. These methods not only enhance the yield but also improve the purity of the final product. Furthermore, computational chemistry techniques have been utilized to predict the electronic properties and reactivity of this compound, providing valuable insights into its potential applications.

In terms of biological activity, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its unique structure allows for interactions with specific biological targets, making it a candidate for further exploration in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies have led to promising results in preclinical studies.

From a materials science perspective, this compound has been investigated for its potential as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid functionality can act as a ligand for metal ions, enabling the formation of intricate architectures with tailored properties. Recent research has demonstrated its ability to form stable MOFs with high surface areas and porosity, which could find applications in gas storage and catalysis.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydro-1,6-naphthyridine-5-carboxylic acid (CAS No: 2639423-72-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing both academic and industrial projects.